Cas no 1804684-11-4 (4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-sulfonamide)

• Product Name: 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-sulfonamide
• CAS No: 1804684-11-4
• MF: C₆H₆F₃N₃O₂S
• MW: 241.19094991684
• CID: 4853979
• Update Time: 2025-05-26

4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-sulfonamide

• Inchi： 1S/C6H6F3N3O2S/c7-5(8)3-4(10)2(15(11,13)14)1-12-6(3)9/h1,5H,(H2,10,12)(H2,11,13,14)
• InChI Key： YUBZKITYSOOQLU-UHFFFAOYSA-N
• SMILES： S(C1C=NC(=C(C(F)F)C=1N)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.3
• Topological Polar Surface Area: 107

Additional information on 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-sulfonamide

4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1804684-11-4, known as 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-sulfonamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, which serves as a versatile scaffold for various chemical modifications. The presence of the sulfonamide group at the 5-position of the pyridine ring introduces hydrophilic properties, enhancing its solubility and bioavailability. Additionally, the substitution pattern at positions 2, 3, and 4 with fluorine atoms and a difluoromethyl group further modulates the electronic and steric properties of the molecule, making it an intriguing candidate for drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry, particularly due to their ability to improve drug-like properties such as metabolic stability and receptor binding affinity. The difluoromethyl group in this compound contributes to both electronic and steric effects, which can be crucial in optimizing pharmacokinetic profiles. Furthermore, the amino group at position 4 introduces additional hydrogen bonding capabilities, potentially enhancing interactions with biological targets.

The synthesis of 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, the use of transition metal catalysts in coupling reactions has facilitated the construction of complex heterocycles with high precision.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its sulfonamide group is known to act as a bioisostere for carboxylic acids or esters, often mimicking their biological functions while offering improved stability. This property makes it a valuable tool in drug discovery programs targeting various disease states, including cancer and infectious diseases.

Recent research has also explored the potential of this compound as an inhibitor of specific enzyme targets. For example, studies have demonstrated its ability to modulate kinase activity, which is critical in signaling pathways involved in cell proliferation and survival. The fluorinated substituents play a pivotal role in optimizing binding affinities by fine-tuning hydrophobic interactions and electronic complementarity.

Beyond its pharmacological applications, 4-Amino-3-(difluoromethyl)-2-fluoropyridine-5-sulfonamide has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as semiconductors or light-emitting diodes (LEDs). The integration of fluorinated groups enhances charge transport properties, which are essential for high-performance electronic devices.

In conclusion, CAS No. 1804684-11-4 represents a multifaceted compound with diverse applications across various scientific domains. Its structural features, including the sulfonamide group and fluorinated substituents, confer unique chemical and biological properties that continue to be explored by researchers worldwide. As advancements in synthetic methodologies and computational modeling techniques progress, this compound is poised to play an increasingly significant role in both medicinal chemistry and materials science.